Cas no 2168001-26-9 ({2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol)

• Product Name: {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol
• CAS No: 2168001-26-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6415047
• PubChem ID: 165959125
• Update Time: 2025-06-08

{2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol
• EN300-1274801
• {2-amino-5H,6H,7H,8H-[1,2,4]triazolo[1,5-a]pyridin-7-yl}methanol
• 2168001-26-9

• Inchi： 1S/C7H12N4O/c8-7-9-6-3-5(4-12)1-2-11(6)10-7/h5,12H,1-4H2,(H2,8,10)
• InChI Key： OHOWYCQOCXZHBP-UHFFFAOYSA-N
• SMILES： OCC1CC2=NC(N)=NN2CC1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77Ų

Additional information on {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol

Introduction to {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol (CAS No. 2168001-26-9)

{2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2168001-26-9, belongs to a class of heterocyclic molecules that exhibit a unique combination of structural and functional properties. Its molecular architecture incorporates multiple nitrogen-containing rings, which contribute to its potential biological activity and make it a subject of intense interest for scientists exploring novel therapeutic agents.

The structural complexity of {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol is characterized by a fused triazolopyridine core. This core structure is not only intriguing from a chemical perspective but also holds promise for its interaction with biological targets. The presence of multiple aromatic and heteroaromatic rings in its molecular framework suggests that it may possess the ability to engage with various enzymes and receptors within biological systems. Such interactions are often the key to developing effective pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential binding affinities and mechanisms of action for compounds like {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol. These studies have highlighted its potential as a scaffold for drug discovery programs targeting various diseases. The compound's ability to modulate biological pathways makes it an attractive candidate for further investigation in both preclinical and clinical settings.

In the realm of medicinal chemistry, the synthesis of {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol has been a focus of numerous research groups. The development of efficient synthetic routes has been crucial for producing sufficient quantities of the compound for both laboratory studies and potential future applications. Researchers have employed various methodologies to construct the complex triazolopyridine core while maintaining high yields and purity. These synthetic efforts have not only advanced the understanding of the compound's structure but also paved the way for its exploration in drug development.

The pharmacological properties of {2-amino-5H,6H,7H,8H-1,2,4triazolo1,5-apyridin-7-yl}methanol have been the subject of several preliminary studies. These investigations have revealed interesting interactions with certain biological targets that are relevant to various therapeutic areas. For instance，some research has suggested that this compound may exhibit inhibitory effects on specific enzymes implicated in inflammatory responses or metabolic disorders. Such findings underscore its potential as a lead compound for developing novel treatments.

Moreover，the chemical stability and solubility profile of {2-amino-5H，6H，7H，8H－1，2，4triazolo1，5－apyridin－7－yl}methanol have been carefully evaluated to ensure its suitability for pharmaceutical applications. These physicochemical properties are critical factors that determine how well a compound can be formulated into a drug product and how effectively it can be delivered to patients. The results from these studies indicate that the compound possesses favorable characteristics that make it amenable to further development.

As our understanding of disease mechanisms continues to evolve，so does the demand for innovative therapeutic agents。{2－amino－5Ｈ，6Ｈ，7Ｈ，8Ｈ－1，２，４triazolo１，５－apyridin－7－yl}methanol stands out as a promising candidate due to its unique structural features and potential biological activities。Ongoing research efforts are aimed at elucidating its full spectrum of effects and optimizing its pharmacological profile through structural modifications.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and fragment-based drug design (FBDD) has accelerated the discovery process for compounds like {2-amino－5Ｈ，6Ｈ，7Ｈ，8Ｈ－1，２，４triazolo１，５－apyridin－7－yl}methanol。These approaches allow researchers to rapidly test large libraries of compounds for their interactions with biological targets，thereby identifying promising candidates more efficiently than traditional methods。

In conclusion，{2-amino－5Ｈ，6Ｈ،7Ｈ،8Ｈ－1،２،４triazolo１،５－apyridin－7－yl}methanol (CAS No. 2168001—26—9) represents a significant advancement in pharmaceutical research。Its complex molecular structure、potential biological activities、and favorable physicochemical properties make it an intriguing candidate for further exploration。As scientific understanding progresses and new methodologies emerge，《this》compound will continue to be at the forefront of efforts aimed at developing innovative treatments for various diseases。